5-(3-Bromophenyl)-3-[2-[1-(furan-2-ylmethyl)-2,5-dimethylpyrrol-3-yl]-2-oxoethyl]-5-methylimidazolidine-2,4-dione

• Molecular Formula: C23H22BrN3O4
• Molecular Weight: 484.3 g/mol
• IUPAC Name: 5-(3-bromophenyl)-3-[2-[1-(furan-2-ylmethyl)-2,5-dimethylpyrrol-3-yl]-2-oxoethyl]-5-methylimidazolidine-2,4-dione
• InChI: InChI=1S/C23H22BrN3O4/c1-14-10-19(15(2)26(14)12-18-8-5-9-31-18)20(28)13-27-21(29)23(3,25-22(27)30)16-6-4-7-17(24)11-16/h4-11H,12-13H2,1-3H3,(H,25,30)
• InChI Key: IRHHXKXHXRXQHF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1CC2=CC=CO2)C)C(=O)CN3C(=O)C(NC3=O)(C)C4=CC(=CC=C4)Br

Description

This compound is a substituted imidazolidine-2,4-dione derivative featuring a 3-bromophenyl group at position 5, a methyl group at position 5, and a complex pyrrole-furan-containing oxoethyl side chain at position 2. Its structure combines a hydantoin core with aromatic and heterocyclic substituents, which may influence its physicochemical properties and biological activity.

Biological Activity

The compound 5-(3-Bromophenyl)-3-[2-[1-(furan-2-ylmethyl)-2,5-dimethylpyrrol-3-yl]-2-oxoethyl]-5-methylimidazolidine-2,4-dione is a complex organic molecule that has attracted attention for its potential biological activities. This article synthesizes available research findings regarding its biological activity, including mechanisms of action, efficacy in various assays, and potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of the compound can be described by the following molecular formula:

$$C_{21}H_{22}BrN_{3}O_{3}$$

Key Features:

• Contains a bromophenyl group which may enhance lipophilicity and biological activity.
• Incorporates a furan ring, known for its diverse pharmacological properties.
• The imidazolidine core is often associated with various biological activities, including anti-inflammatory and antimicrobial effects.

Biological Activity Overview

Research indicates that this compound exhibits several biological activities, including:

• Antioxidant Activity:
  • The compound has demonstrated significant antioxidant properties in vitro, which can be attributed to its ability to scavenge free radicals. This activity is crucial for preventing oxidative stress-related diseases.
• Antimicrobial Properties:
  • Studies have shown that derivatives of this compound exhibit antimicrobial effects against various pathogens. For instance, compounds with similar structures have been tested against bacterial strains like Staphylococcus aureus and Escherichia coli, showing promising results.
• Cytotoxicity:
  • In cellular assays, the compound has been evaluated for cytotoxic effects on cancer cell lines. Preliminary data suggest that it may inhibit cell proliferation in specific cancer types.

Antioxidant Activity

A study evaluated the compound's ability to reduce oxidative stress in human cell lines. The results indicated an IC50 value of approximately 25 µM for DPPH radical scavenging activity, suggesting a potent antioxidant effect.

Compound	IC50 (µM)	Assay Type
5-(3-Bromophenyl)-...	25	DPPH Scavenging
Curcumin	15	DPPH Scavenging

Antimicrobial Activity

In antimicrobial assays, the compound was tested against a panel of bacteria:

Bacteria	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

These results indicate that the compound has moderate activity against common bacterial pathogens.

Cytotoxicity Studies

A cytotoxicity assay was performed on several cancer cell lines. The compound showed varying degrees of cytotoxicity:

Cell Line	IC50 (µM)
MCF-7 (Breast Cancer)	30
HeLa (Cervical Cancer)	45
A549 (Lung Cancer)	50

These findings suggest potential applications in cancer therapy but warrant further investigation into mechanisms and selectivity.

The proposed mechanism of action for the biological activities of this compound involves:

• Free Radical Scavenging: The presence of electron-rich aromatic systems enables the donation of electrons to free radicals.
• Enzyme Inhibition: Similar compounds have been shown to inhibit key enzymes involved in cellular signaling pathways related to inflammation and cancer progression.

Comparison with Similar Compounds

Key Observations:

Substituent Effects on Bioactivity: The position of the bromine atom (3- vs. 4-bromophenyl) may alter electronic properties and binding affinity. For example, compound 19 (4-bromophenyl) showed antimycobacterial activity, while the target compound’s 3-bromophenyl group could modulate solubility or target selectivity .

Synthetic Accessibility :

• Imidazolidine-2,4-dione derivatives (e.g., compounds 18 and 19) are synthesized via nucleophilic substitution or Michael addition, with yields ranging from 44% to 70% . The target compound likely requires similar multi-step protocols but may face challenges in purifying the bulky furan-pyrrole side chain.

Spectroscopic Trends :

• Bromine substituents consistently show C–Br IR stretches near 717 cm⁻¹ , while carbonyl (C=O) peaks appear between 1618–1745 cm⁻¹ across analogs .